Cas no 111035-10-0 (Acetic acid,2-(2-benzothiazolyloxy)-, methyl ester)

• Product Name: Acetic acid,2-(2-benzothiazolyloxy)-, methyl ester
• CAS No: 111035-10-0
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 129066
• PubChem ID: 15610427
• Update Time: 2025-04-18

Acetic acid,2-(2-benzothiazolyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2-benzothiazolyloxy)-, methyl ester
• Acetic acid, (2-benzothiazolyloxy)-, methyl ester (9CI)
• 111035-10-0
• AKOS027395050
• METHYL 2-(1,3-BENZOTHIAZOL-2-YLOXY)ACETATE
• Methyl (1,3-benzothiazol-2-yloxy)acetate

• Inchi： 1S/C10H9NO3S/c1-13-9(12)6-14-10-11-7-4-2-3-5-8(7)15-10/h2-5H,6H2,1H3
• InChI Key： IOKXQKDHXBLNKN-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)OCC(=O)OC

Computed Properties

• Exact Mass: 223.03037
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 48.42